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Compound of Interest

Compound Name:
(4-Bromophenyl)(2,2-

dimethoxyethyl)sulfane

Cat. No.: B051402 Get Quote

An In-depth Technical Guide to (4-Bromophenyl)(2,2-dimethoxyethyl)sulfane

This guide provides a detailed overview of the chemical compound (4-Bromophenyl)(2,2-
dimethoxyethyl)sulfane, catering to researchers, scientists, and professionals in the field of

drug development.

Chemical Structure and Properties
(4-Bromophenyl)(2,2-dimethoxyethyl)sulfane is an aromatic sulfide compound. Its chemical

structure consists of a 4-bromophenyl group linked through a sulfur atom to a 2,2-

dimethoxyethyl group.
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Property Value Source

CAS Number 118780-12-4 [1]

Molecular Formula C10H13BrO2S [1]

Molecular Weight 277.18 g/mol [1]

SMILES
COC(OC)CSC1=CC=C(Br)C=

C1
[1]

Purity 96% (Standard) [1]

Structural Diagram

Caption: Chemical structure of (4-Bromophenyl)(2,2-dimethoxyethyl)sulfane.

Experimental Information
Detailed experimental protocols for the synthesis and quantitative analytical data for (4-
Bromophenyl)(2,2-dimethoxyethyl)sulfane are not extensively available in peer-reviewed

literature. The compound is listed by chemical suppliers, suggesting it is available for research

purposes.[1][2]

A general synthetic approach for similar aryl sulfides often involves the reaction of a

corresponding thiophenol with a suitable alkyl halide. In this case, 4-bromothiophenol could

potentially be reacted with 2-bromo-1,1-dimethoxyethane to yield the target compound.

Hypothetical Synthetic Pathway

4-Bromothiophenol

(4-Bromophenyl)(2,2-dimethoxyethyl)sulfane
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Caption: A plausible synthetic route to the target compound.
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Due to the lack of specific experimental data in the public domain, researchers interested in

this compound are advised to consult chemical supplier databases for availability and basic

safety information. For novel applications, de novo synthesis and characterization would be

required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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